Cas no 5417-24-3 (4-(Dibutylamino)-butyronitrile)

• Product name: 4-(Dibutylamino)-butyronitrile
• CAS No: 5417-24-3
• MF: C₁₂H₂₄N₂
• MW: 196.33236
• CID: 1587913
• PubChem ID: 52348

4-(Dibutylamino)-butyronitrile Chemical and Physical Properties

Names and Identifiers

• 4-(dibutylamino)butanenitrile
• AC1Q2WT7
• 4-dibutylamino-butyronitrile
• CTK4J9887
• AC1L1CRQ
• EINECS 226-516-8
• NSC7386
• 4-(N,N-DIBUTYLAMINO)-BUTANENITRILE
• 4-(Dibutylamino)butyronitrile
• 4-(N,N-DIBUTYLAMINO)-BUTYRONITRILE
• 4-DIBUTYLAMINOBUTYRONITRILE
• SCHEMBL147519
• VQPZLDJVFUXXGU-UHFFFAOYSA-N
• Butanenitrile (9CI), 4-(dibutylamino)-
• Butyronitrile (8CI), 4-(dibutylamino)-
• DTXSID90202516
• NSC-7386
• Butanenitrile, 4-(dibutylamino)-
• HF3D7F9VNP
• NS00032988
• NSC 7386
• AKOS009061023
• 4-(DIBUTYLAMINO)-BUTYRONITRILE
• 5417-24-3
• 4-(Dibutylamino)-butyronitrile

• Inchi： InChI=1S/C12H24N2/c1-3-5-10-14(11-6-4-2)12-8-7-9-13/h3-8,10-12H2,1-2H3
• InChI Key： VQPZLDJVFUXXGU-UHFFFAOYSA-N
• SMILES： CCCCN(CCCC)CCCC#N

Computed Properties

• Exact Mass: 196.19412
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03
• LogP: 3.19238

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines